Cas no 1935596-62-5 (2-(2-bromo-6-fluorophenyl)cyclopropan-1-amine)

• Product Name: 2-(2-bromo-6-fluorophenyl)cyclopropan-1-amine
• CAS No: 1935596-62-5
• MF: C₉H₉BrFN
• MW: 230.076864957809
• CID: 6394593
• PubChem ID: 131023705
• Update Time: 2025-05-21

2-(2-bromo-6-fluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-6-fluorophenyl)cyclopropan-1-amine
• 1935596-62-5
• EN300-1914744

• Inchi： 1S/C9H9BrFN/c10-6-2-1-3-7(11)9(6)5-4-8(5)12/h1-3,5,8H,4,12H2
• InChI Key： HIQCLHHBGVFTLI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1CC1N)F

Computed Properties

• Exact Mass: 228.99024g/mol
• Monoisotopic Mass: 228.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-bromo-6-fluorophenyl)cyclopropan-1-amine

Professional Introduction to 2-(2-bromo-6-fluorophenyl)cyclopropan-1-amine (CAS No. 1935596-62-5)

2-(2-bromo-6-fluorophenyl)cyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1935596-62-5, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound features a cyclopropane ring substituted with an amine group and a bromo-fluorinated phenyl moiety, which contributes to its distinct reactivity and biological profile.

The cyclopropane ring is a key structural element in many pharmacologically active molecules, known for its ability to enhance binding affinity and metabolic stability. In the case of 2-(2-bromo-6-fluorophenyl)cyclopropan-1-amine, the presence of the bromo and fluoro substituents on the phenyl ring introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets. These features make it a valuable scaffold for medicinal chemists seeking to design molecules with improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies have demonstrated that the combination of halogenated aromatic rings with cyclopropane motifs can lead to enhanced binding to protein targets, particularly enzymes involved in critical metabolic pathways. For instance, research has indicated that derivatives of this class exhibit promising activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases.

The amine group in 2-(2-bromo-6-fluorophenyl)cyclopropan-1-amine provides a versatile handle for further chemical modifications, allowing for the exploration of diverse analogues with tailored biological activities. Functionalization at this site can introduce polar or charged groups, influencing solubility, cell permeability, and target specificity. This flexibility has been exploited in recent drug discovery campaigns, where structure-activity relationship (SAR) studies have identified lead compounds with improved efficacy and reduced toxicity.

In addition to its potential as a pharmacological scaffold, this compound has shown promise in material science applications. The rigid cyclopropane ring and halogenated aromatic moiety contribute to unique electronic properties, making it a candidate for use in organic electronics or as a building block for advanced materials. Current research is exploring its utility in the development of novel organic semiconductors and light-emitting diodes (LEDs), where such structural features can enhance performance characteristics.

The synthesis of 2-(2-bromo-6-fluorophenyl)cyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The cyclopropane ring requires careful handling to maintain its integrity during functionalization, while the bromo and fluoro substituents necessitate selective reactions to avoid unwanted side products. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct this core structure efficiently. These techniques have enabled the rapid assembly of libraries of related compounds for high-throughput screening.

The growing interest in halogenated aromatic compounds stems from their widespread presence in biologically active natural products and synthetic drugs. The electron-withdrawing nature of fluorine and bromine atoms can significantly influence molecular interactions, often leading to increased binding affinity and selectivity. In the context of 2-(2-bromo-6-fluorophenyl)cyclopropan-1-amine, these effects are particularly pronounced due to the combination with the cyclopropane scaffold, which further modulates electronic distributions across the molecule.

Ongoing studies are also investigating the potential role of this compound in addressing emerging therapeutic challenges. For example, its structural motifs have been explored as inhibitors of enzymes associated with inflammation and neurodegenerative diseases. By leveraging computational modeling and experimental validation, researchers are gaining deeper insights into how subtle changes in the molecular structure can impact biological activity. This knowledge is crucial for designing next-generation therapeutics with enhanced efficacy and reduced side effects.

The future directions for research on 2-(2-bromo-6-fluorophenyl)cyclopropan-1-amine are multifaceted, encompassing both medicinal chemistry applications and material science innovations. As our understanding of molecular interactions continues to evolve, new opportunities will arise for exploiting the unique properties of this compound. Collaborative efforts between synthetic chemists, biologists, and materials scientists will be essential in realizing its full potential across multiple domains.